(S)-2-((tert-Butoxycarbonyl)amino)-4-cyclopropylbutanoic acid

• IUPAC Name: (2S)-4-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C12H21NO4/c1-12(2,3)17-11(16)13-9(10(14)15)7-6-8-4-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key: VMCOGSIYJRPSKA-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCC1CC1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCC1CC1)C(=O)O
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

(S)-2-((tert-Butoxycarbonyl)amino)-4-cyclopropylbutanoic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Collagen Cross-Links

(S)-2-((tert-Butoxycarbonyl)amino)-4-cyclopropylbutanoic acid has been used in the synthesis of collagen cross-links, particularly in the efficient synthesis of tert-butyl-(2S)-2-[(tert-butoxycarbonyl)amino]-4-(2-oxiranyl)butanoate, a key intermediate for the preparation of collagen cross-links like pyridinoline and deoxypyridinoline (Adamczyk, Johnson, & Reddy, 1999).

Preparation of Non-Natural Amino Acids

It has been used in the preparation of non-natural amino acids. For instance, (2S)- and (2R)-2-Amino-4-bromobutanoic acid were prepared from N-Boc-glutamic acid α tert-butyl ester, leading to amino acids with basic or heterocyclic side chains and the creation of constrained peptidomimetics (Ciapetti, Falorni, Mann, & Taddei, 1998).

Synthesis of Benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates

The compound is instrumental in the synthesis of various benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates from natural or protected l-amino acids. This synthesis is significant for the development of new compounds in organic chemistry (Koseki, Yamada, & Usuki, 2011).

Renin Inhibitory Peptides

This chemical has been used in the synthesis of renin inhibitory peptides. For example, it helped in the creation of angiotensinogen analogues that are potent inhibitors of human plasma renin, contributing significantly to the field of medicinal chemistry (Thaisrivongs, Pals, Kroll, Turner, & Han, 1987).

Crystal Structure Analysis

The compound's derivatives have been utilized in crystal structure analysis, contributing to our understanding of molecular conformation and interactions. For instance, the crystal and molecular structure of its derivatives provided insights into intermolecular hydrogen bonds and conformational energy (Cetina, Hergold-Brundić, Raos, & Žuža-Mak, 2003).

Chemical Ecology

In the field of chemical ecology, related amino acids have been isolated from natural sources like mushrooms, demonstrating its significance in understanding biological interactions and toxicities (Drehmel & Chilton, 2002).